An In-depth Technical Guide to 1,3-Dimethyl-1H-pyrazole-5-carbonyl Chloride: Properties, Synthesis, and Applications in Drug Discovery
An In-depth Technical Guide to 1,3-Dimethyl-1H-pyrazole-5-carbonyl Chloride: Properties, Synthesis, and Applications in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride, a key building block in medicinal chemistry. The pyrazole scaffold is a privileged structure in numerous FDA-approved drugs, and this guide offers detailed information for researchers leveraging this versatile compound in the development of novel therapeutics.
Core Chemical Properties
1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride is a reactive acyl chloride derivative of 1,3-dimethyl-1H-pyrazole-5-carboxylic acid. Its chemical structure features a five-membered aromatic pyrazole ring with methyl groups at positions 1 and 3, and a carbonyl chloride group at position 5. This arrangement makes it a valuable synthon for introducing the 1,3-dimethylpyrazole moiety into larger molecules, particularly through reactions with nucleophiles.
Physicochemical Data
While experimentally determined data for 1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride is limited in publicly available literature, the following table summarizes its basic properties and predicted values.
| Property | Value | Source |
| CAS Number | 55458-67-8 | [1] |
| Molecular Formula | C₆H₇ClN₂O | [1] |
| Molecular Weight | 158.59 g/mol | [1] |
| Predicted Boiling Point | 80 °C at 15 mmHg | [2] |
| SMILES | CN1N=C(C)C=C1C(Cl)=O | [1] |
| InChIKey | ZIAPGUFDEJWQHC-UHFFFAOYSA-N | [1] |
Note: Some physical properties are predicted and should be used as an estimate.
Synthesis and Reactivity
Synthesis of 1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride
The standard laboratory synthesis of 1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride involves the chlorination of its corresponding carboxylic acid, 1,3-Dimethyl-1H-pyrazole-5-carboxylic acid.
Experimental Protocol: Synthesis of 1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride
This protocol is a general procedure based on the conversion of carboxylic acids to acyl chlorides.
Materials:
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1,3-Dimethyl-1H-pyrazole-5-carboxylic acid
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Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)
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Anhydrous dichloromethane (DCM) or another suitable inert solvent
-
Dry glassware under an inert atmosphere (e.g., nitrogen or argon)
Procedure:
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In a dry, round-bottom flask equipped with a magnetic stirrer and a reflux condenser (with a drying tube), suspend or dissolve 1,3-Dimethyl-1H-pyrazole-5-carboxylic acid (1.0 eq) in anhydrous DCM.
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Slowly add thionyl chloride (1.5-2.0 eq) or oxalyl chloride (1.2-1.5 eq) to the stirred mixture at room temperature. If using oxalyl chloride, a catalytic amount of anhydrous dimethylformamide (DMF) can be added.
-
The reaction mixture is typically stirred at room temperature or gently heated to reflux until the reaction is complete, which can be monitored by the cessation of gas evolution (HCl and SO₂ for thionyl chloride; CO, CO₂, and HCl for oxalyl chloride).
-
Upon completion, the excess chlorinating agent and solvent are carefully removed under reduced pressure.
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The resulting crude 1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride is typically a liquid or low-melting solid and is often used immediately in the next step without further purification due to its reactivity and moisture sensitivity.
A patent for the synthesis of the precursor, ethyl 1,3-dimethyl-1H-pyrazole-5-carboxylate, involves the reaction of an intermediate (prepared from ethanol, sodium ethoxide, diethyl oxalate, and acetone) with methylhydrazine in DMF.[3]
Reactivity Profile
As an acyl chloride, 1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride is a highly reactive electrophile. It readily undergoes nucleophilic acyl substitution with a variety of nucleophiles to form stable amide and ester derivatives. This reactivity is central to its utility as a building block in organic synthesis.
Experimental Protocol: General Amide Formation
Materials:
-
Crude 1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride
-
Primary or secondary amine (1.0-1.2 eq)
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A non-nucleophilic base (e.g., triethylamine, diisopropylethylamine) (1.5-2.0 eq)
-
Anhydrous DCM or another suitable inert solvent
Procedure:
-
Dissolve the crude 1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride in anhydrous DCM under an inert atmosphere and cool the solution to 0 °C in an ice bath.
-
In a separate flask, dissolve the amine and the base in anhydrous DCM.
-
Slowly add the amine/base solution to the stirred acyl chloride solution at 0 °C.
-
Allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).
-
Upon completion, the reaction is typically quenched with water or a saturated aqueous solution of sodium bicarbonate.
-
The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
-
The crude amide product can be purified by column chromatography or recrystallization.
This reactivity allows for the facile incorporation of the 1,3-dimethylpyrazole-5-carboxamide moiety into a wide range of molecular scaffolds.
Caption: Synthetic workflow for 1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride and its subsequent amidation.
Role in Drug Discovery and Development
The pyrazole ring is a prominent scaffold in a multitude of clinically successful drugs due to its favorable physicochemical properties, metabolic stability, and ability to engage in various biological interactions.[4][5] Pyrazole-containing compounds have demonstrated a wide range of pharmacological activities, including anti-inflammatory, anticancer, and antiviral effects.[6]
Pyrazole Derivatives as Kinase Inhibitors
A significant number of pyrazole-containing drugs function as kinase inhibitors, targeting key enzymes in cellular signaling pathways that are often dysregulated in diseases like cancer and inflammatory disorders.
Key Signaling Pathways Targeted by Pyrazole-Containing Drugs:
-
JAK/STAT Pathway: The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is crucial for cytokine signaling. Aberrant JAK/STAT signaling is implicated in various cancers and autoimmune diseases. Several pyrazole-containing drugs, such as Ruxolitinib, are potent JAK inhibitors.[2][7]
-
MAP Kinase Pathway: The mitogen-activated protein (MAP) kinase pathway is a central signaling cascade that regulates cell proliferation, differentiation, and survival. Pyrazole-based compounds have been developed as inhibitors of key kinases in this pathway, such as p38 MAP kinase, for the treatment of inflammatory diseases.[8]
Caption: Inhibition of the JAK/STAT signaling pathway by pyrazole-based inhibitors.
Other Therapeutic Applications
Beyond kinase inhibition, pyrazole derivatives have shown promise in a variety of other therapeutic areas. For instance, some pyrazole compounds have been found to induce apoptosis in cancer cells through the generation of reactive oxygen species (ROS).[7] The versatility of the pyrazole scaffold allows for its incorporation into molecules designed to interact with a wide array of biological targets.
Safety and Handling
Acyl chlorides, including 1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride, are reactive and moisture-sensitive compounds. They should be handled in a well-ventilated fume hood by trained personnel wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. These compounds can react exothermically with water and other protic solvents, releasing hydrochloric acid gas. Therefore, all glassware should be dry, and reactions should be conducted under an inert atmosphere. For detailed safety information, it is crucial to consult the Safety Data Sheet (SDS) provided by the supplier.
Conclusion
1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride is a valuable and versatile building block for the synthesis of novel compounds with potential therapeutic applications. Its straightforward synthesis and predictable reactivity make it an attractive starting material for drug discovery programs targeting a range of diseases. The proven success of the pyrazole scaffold in numerous approved drugs underscores the potential of derivatives of 1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride to yield the next generation of innovative medicines. This guide provides a foundational understanding for researchers looking to harness the potential of this important chemical entity.
References
- 1. jocpr.com [jocpr.com]
- 2. mdpi.com [mdpi.com]
- 3. rsc.org [rsc.org]
- 4. pubs.acs.org [pubs.acs.org]
- 5. researchgate.net [researchgate.net]
- 6. pubs.acs.org [pubs.acs.org]
- 7. Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Pyrazole urea-based inhibitors of p38 MAP kinase: from lead compound to clinical candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
